molecular formula C16H14ClN3O2 B8723757 4-allyl-2-(5-chloro-2H-benzo[1,2,3]triazol-2-yl)-6-Methoxy-phenol

4-allyl-2-(5-chloro-2H-benzo[1,2,3]triazol-2-yl)-6-Methoxy-phenol

Cat. No.: B8723757
M. Wt: 315.75 g/mol
InChI Key: SMCPCQHSVZGAAI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-allyl-2-(5-chloro-2H-benzo[1,2,3]triazol-2-yl)-6-Methoxy-phenol is a useful research compound. Its molecular formula is C16H14ClN3O2 and its molecular weight is 315.75 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C16H14ClN3O2

Molecular Weight

315.75 g/mol

IUPAC Name

2-(5-chlorobenzotriazol-2-yl)-6-methoxy-4-prop-2-enylphenol

InChI

InChI=1S/C16H14ClN3O2/c1-3-4-10-7-14(16(21)15(8-10)22-2)20-18-12-6-5-11(17)9-13(12)19-20/h3,5-9,21H,1,4H2,2H3

InChI Key

SMCPCQHSVZGAAI-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=CC(=C1O)N2N=C3C=CC(=CC3=N2)Cl)CC=C

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a 1 L round bottom flask equipped with a magnetic stirrer, addition funnel, powder addition funnel, and nitrogen inlet was added 4-allyl-2-((5-chloro-2-nitrophenyl)diazenyl)-6-methoxyphenol (27.9, 80.2 mmol) from Example 2 and 300 ml absolute ethanol. NaOH (19.3 g, 483 mmol) was dissolved in 140 ml deionized water and approximately one-fourth by volume was added dropwise to the reaction mixture. The reaction mixture was heated to 80° C. and formamidinesulfinic acid (Aldrich, 26.0 g, 241 mmol) was added slowly and concurrently with the remaining sodium hydroxide solution over 30 minutes. The reaction mixture was poured into 3 L deionized water and acidified to pH 4 with 1 N HCl. The yellow solid was dried for 20 hours at 42° C. and then purified by dissolving in hot toluene and then filtering out the dark impurities. The filtrate was concentrated down and purified via recrystallizions in ethanol and diethyl ether to give the pure product (5 g, 20%). 1H NMR (CDCl3) delta: 11.03 (s, 1H, phenol OH), 7.94 (s, 1H, Ar—H benzotriazole ring, 4-position), 7.89 (m, 1H, Ar—H benzotriazole ring, 7-position), 7.80 (s, 1H, Ar—H phenol, 5-position), 7.44 (m, 1H, Ar—H benzotriazole ring, 6-position), 6.81 (s, 1H, Ar—H phenol, 3-position), 6.00 (m, 1H, HC═CH2), 5.16 (m, 2H, HC═CH2), 3.97 (s, 3H, CH3O), 3.43 (d, 2H, Ar—CH2).
Name
4-allyl-2-((5-chloro-2-nitrophenyl)diazenyl)-6-methoxyphenol
Quantity
80.2 mmol
Type
reactant
Reaction Step One
Quantity
300 mL
Type
solvent
Reaction Step One
Name
Quantity
19.3 g
Type
reactant
Reaction Step Two
Quantity
26 g
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reactant
Reaction Step Three
Quantity
0 (± 1) mol
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reactant
Reaction Step Three
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Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
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0 (± 1) mol
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solvent
Reaction Step Five
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0 (± 1) mol
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Reaction Step Six
Yield
20%

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